Cas no 852135-87-6 (N-(4-methoxyphenyl)-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide)

• Product Name: N-(4-methoxyphenyl)-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide
• CAS No: 852135-87-6
• MF: C₂₀H₁₆N₄O₄S
• MW: 408.430442810059
• CID: 5949632
• PubChem ID: 40499711
• Update Time: 2025-06-09

N-(4-methoxyphenyl)-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide
• Imidazo[2,1-b]thiazole-2-carboxamide, N-(4-methoxyphenyl)-3-methyl-6-(3-nitrophenyl)-
• N-(4-methoxyphenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide
• SR-01000130385
• SR-01000130385-1
• 852135-87-6
• N-(4-methoxyphenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazole-2-carboxamide
• F0650-0399
• AKOS001835186

• Inchi： 1S/C20H16N4O4S/c1-12-18(19(25)21-14-6-8-16(28-2)9-7-14)29-20-22-17(11-23(12)20)13-4-3-5-15(10-13)24(26)27/h3-11H,1-2H3,(H,21,25)
• InChI Key： SCXFQAUZWGZVBX-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=CC=C(OC)C=C2)=O)=C(C)N2C=C(C3=CC=CC([N+]([O-])=O)=C3)N=C12

Computed Properties

• Exact Mass: 408.08922618g/mol
• Monoisotopic Mass: 408.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 12.41±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-methoxyphenyl)-3-methyl-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide

Introduction to N-(4-methoxyphenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 852135-87-6)

N-(4-methoxyphenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide, identified by its CAS number 852135-87-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive research and development.

The molecular structure of N-(4-methoxyphenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide is characterized by the presence of multiple heterocyclic rings, including an imidazo[2,1-b]thiazole core. This core structure is known to exhibit a wide range of biological activities, making it a valuable scaffold for the development of new therapeutic agents. The presence of substituents such as 4-methoxyphenyl, 3-methyl, and 3-nitrophenyl further enhances the compound's potential by introducing specific functional groups that can interact with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological properties of imidazo[2,1-b]thiazole derivatives due to their demonstrated efficacy in various disease models. Studies have shown that these compounds can modulate multiple biological pathways, including those involved in inflammation, infection, and cancer. The specific arrangement of substituents in N-(4-methoxyphenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide may contribute to its unique pharmacological profile and make it a promising candidate for further investigation.

The synthesis of this compound involves a series of complex chemical reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product is suitable for downstream applications such as biological testing and drug development. The use of modern techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the compound's structure and confirming its identity.

One of the most exciting aspects of N-(4-methoxyphenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide is its potential as an anti-inflammatory agent. In preclinical studies, derivatives of imidazo[2,1-b]thiazole have shown promising results in reducing inflammation by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the 4-methoxyphenyl and 3-nitrophenyl substituents may enhance its ability to interact with these enzymes, thereby modulating inflammatory responses.

In addition to its anti-inflammatory properties, N-(4-methoxyphenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide has also been investigated for its potential antiviral effects. Research has indicated that certain imidazo[2,1-b]thiazole derivatives can interfere with viral replication by inhibiting viral enzymes or disrupting viral assembly. The structural features of this compound may make it capable of targeting specific viral proteins, offering a new strategy for combating viral infections.

The compound's potential as an anticancer agent is another area of active research. Studies have demonstrated that imidazo[2,1-b]thiazole derivatives can induce apoptosis in cancer cells by activating stress signaling pathways. The combination of 4-methoxyphenyl, 3-methyl, and 3-nitrophenyl groups may enhance its ability to selectively target cancer cells while minimizing toxicity to healthy cells. Further investigation into its mechanism of action could lead to the development of novel anticancer therapies.

The pharmacokinetic properties of N-(4-methoxyphenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide are also important considerations in its development as a therapeutic agent. Factors such as solubility, bioavailability, and metabolic stability play a crucial role in determining how effectively the compound can reach its target site within the body. Researchers are exploring various strategies to optimize these properties through structural modifications and formulation design.

In conclusion, N-(4-methoxyphenyl)-3-methyl-6-(3-nitrophenyl)imidazo[_2,1-b] [_1,3]thiazole-_{2-carboxamide}, with CAS number < strong>, represents a significant advancement in pharmaceutical chemistry with its complex structure and diverse biological activities. As research continues to uncover new therapeutic applications for imidazo[_2,